
The Pivotal Role of Glyoxal in Atmospheric and
Environmental Chemistry: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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An in-depth exploration of the sources, transformations, and environmental implications of the

smallest α-dicarbonyl compound, tailored for researchers, scientists, and drug development

professionals.

Glyoxal (CHOCHO), the simplest α-dicarbonyl, is a ubiquitous and highly reactive trace gas in

the Earth's atmosphere. Its significance lies in its profound influence on key atmospheric

processes, including the formation of secondary organic aerosol (SOA), which has substantial

impacts on air quality and climate. This technical guide provides a comprehensive overview of

the current scientific understanding of glyoxal's role in atmospheric and environmental

chemistry, with a focus on its sources, sinks, chemical transformations, and the analytical

methods used for its study.

Atmospheric Abundance and Sources of Glyoxal
Glyoxal is introduced into the atmosphere from a variety of natural and anthropogenic sources.

The oxidation of volatile organic compounds (VOCs) is the primary pathway for its formation.[1]

[2] Biogenic VOCs, particularly isoprene emitted by vegetation, are the dominant global source

of glyoxal.[2][3] Anthropogenic activities also contribute significantly, with sources including the

oxidation of aromatic compounds from vehicle emissions and industrial processes, as well as

biomass and fossil fuel burning.[1] Recent studies have also identified the ocean as a

potentially significant source of atmospheric glyoxal, linked to microbiological activity and the

oxidation of phospholipids in the sea surface microlayer.
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Atmospheric concentrations of glyoxal are highly variable, depending on the proximity to

emission sources and meteorological conditions. In polluted urban areas, mixing ratios can

reach up to 1.82 parts per billion by volume (ppbv). In contrast, concentrations in remote

marine environments are much lower, typically ranging from a few to tens of parts per trillion by

volume (pptv).

Chemical Transformations and Sinks of Glyoxal in
the Atmosphere
Once in the atmosphere, glyoxal has a relatively short lifetime, typically around 2-3 hours, due

to its high reactivity. Its primary removal pathways are photolysis (dissociation by sunlight) and

reaction with the hydroxyl radical (OH), the atmosphere's primary daytime oxidant.

The atmospheric lifecycle of glyoxal is a complex interplay of gas-phase and multiphase

chemistry, as depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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